2-oxo-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide
Description
2-oxo-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H19N3O3 and its molecular weight is 313.357. The purity is usually 95%.
The exact mass of the compound 2-oxo-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-oxo-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-oxo-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of CHEMBL4926569, also known as 2-oxo-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide or F6483-0014, focusing on six unique applications:
Cancer Research
CHEMBL4926569 has shown potential as an anti-cancer agent. Its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation makes it a candidate for developing new cancer therapies. Studies have indicated its efficacy in reducing tumor growth in preclinical models .
Neurodegenerative Diseases
This compound has been investigated for its neuroprotective properties. It has shown promise in models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. By modulating certain neural pathways, CHEMBL4926569 may help in slowing down the progression of these diseases .
Anti-inflammatory Applications
CHEMBL4926569 exhibits anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases. Research has demonstrated its ability to reduce inflammation markers in various in vitro and in vivo models .
Cardiovascular Research
The compound has been studied for its effects on cardiovascular health. It has shown potential in modulating blood pressure and improving heart function in animal models. This makes it a promising candidate for developing treatments for hypertension and other cardiovascular conditions .
Antiviral Research
CHEMBL4926569 has been explored for its antiviral properties. It has shown activity against certain viral pathogens, suggesting its potential use in developing antiviral therapies. This includes research into its efficacy against viruses like SARS-CoV-2 .
Metabolic Disorders
Research has indicated that CHEMBL4926569 may have applications in treating metabolic disorders such as diabetes and obesity. Its ability to influence metabolic pathways and improve insulin sensitivity has been observed in preclinical studies .
properties
IUPAC Name |
2-oxo-N-(4-pyridin-2-yloxycyclohexyl)-1H-pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3/c21-16-14(4-3-11-19-16)17(22)20-12-6-8-13(9-7-12)23-15-5-1-2-10-18-15/h1-5,10-13H,6-9H2,(H,19,21)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCBBXDQYRVDMOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=CC=CNC2=O)OC3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide](/img/structure/B2661939.png)
![4-tert-butyl-N-[3-(pyrazin-2-yloxy)phenyl]benzamide](/img/structure/B2661944.png)
![tert-butyl 4-(4-{[(4-chlorobenzoyl)amino]methyl}phenyl)tetrahydro-1(2H)-pyrazinecarboxylate](/img/structure/B2661945.png)
![8-bromo-7-{2-[(2-chlorophenyl)amino]ethyl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2661946.png)
![1-(2-fluorophenyl)-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide](/img/structure/B2661953.png)
![N-cyclohexyl-2-(4-fluorobenzyl)-4-(3-methylbutyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2661955.png)
![[2-(4-Ethylanilino)-2-oxoethyl] 4-formylbenzoate](/img/structure/B2661957.png)